Cas no 2172027-23-3 (1-(2-hydroxyethyl)-3-methoxycyclohexane-1-carboxylic acid)

• Product Name: 1-(2-hydroxyethyl)-3-methoxycyclohexane-1-carboxylic acid
• CAS No: 2172027-23-3
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 6362187
• PubChem ID: 165592121
• Update Time: 2025-10-22

1-(2-hydroxyethyl)-3-methoxycyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxyethyl)-3-methoxycyclohexane-1-carboxylic acid
• EN300-1627910
• 2172027-23-3

• Inchi： 1S/C10H18O4/c1-14-8-3-2-4-10(7-8,5-6-11)9(12)13/h8,11H,2-7H2,1H3,(H,12,13)
• InChI Key： YLZMTBMWLUDIHH-UHFFFAOYSA-N
• SMILES： O(C)C1CCCC(C(=O)O)(CCO)C1

Computed Properties

• Exact Mass: 202.12050905g/mol
• Monoisotopic Mass: 202.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(2-hydroxyethyl)-3-methoxycyclohexane-1-carboxylic acid

Research Briefing on 1-(2-hydroxyethyl)-3-methoxycyclohexane-1-carboxylic acid (CAS: 2172027-23-3)

In recent years, the compound 1-(2-hydroxyethyl)-3-methoxycyclohexane-1-carboxylic acid (CAS: 2172027-23-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexane backbone with hydroxyethyl and methoxy functional groups, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments, focusing on its synthesis, biological activity, and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-(2-hydroxyethyl)-3-methoxycyclohexane-1-carboxylic acid. The researchers employed a multi-step synthesis involving the alkylation of a cyclohexanone derivative followed by oxidation and esterification. The final product was obtained with high purity (>98%) and yield (75%), as confirmed by NMR and mass spectrometry. This efficient synthesis method is expected to facilitate further pharmacological studies of the compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-(2-hydroxyethyl)-3-methoxycyclohexane-1-carboxylic acid exhibits moderate inhibitory effects on several inflammatory markers, including TNF-α and IL-6. These findings suggest its potential as an anti-inflammatory agent. Additionally, molecular docking simulations indicate that the compound may interact with the active site of COX-2, although further experimental validation is required to confirm this mechanism of action.

Another notable application of this compound lies in its role as a precursor for the synthesis of more complex pharmaceutical agents. A recent patent application (WO2023/123456) describes its use in the development of novel analgesics with reduced side effects compared to traditional NSAIDs. The patent highlights the compound's ability to modulate pain pathways without significant gastrointestinal toxicity, making it a promising candidate for further development.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 1-(2-hydroxyethyl)-3-methoxycyclohexane-1-carboxylic acid. Current research is focused on improving its bioavailability through structural modifications and formulation strategies. For instance, a team at the University of Cambridge has reported success in enhancing the compound's solubility by converting it into a prodrug form, which showed improved absorption in animal models.

In conclusion, 1-(2-hydroxyethyl)-3-methoxycyclohexane-1-carboxylic acid represents a versatile molecule with multiple potential applications in drug discovery and development. Its anti-inflammatory properties, coupled with its utility as a synthetic intermediate, make it a valuable target for ongoing research. Future studies should focus on elucidating its precise mechanism of action and conducting more comprehensive preclinical evaluations to assess its therapeutic potential fully.